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4-Chlorobutan-2-ol purification methods
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Compound Focus: 4-Chlorobutan-2-ol

CAS No.: 2203-34-1

Cat. No.: S685894

Chemical Identification and Properties

The table below summarizes the key identifying information and physical properties for 4-chlorobutan-2-ol

based on the search results.

Property Description

CAS Number 2203-34-1 [1]

Molecular Formula C4HgCIO [1]

Average Mass 108.565 g/mol [1]

Synonyms 4-Chloro-2-butanol; 4-Chlorobutan-2-ol [1]
MDL Number MFCD19231965 [1]

Hazards and Handling of Related Compounds

Handling chlorinated compounds requires careful attention to safety. While specific safety data for 4-
chlorobutan-2-0l was not found, a related compound, 4-chlore-1-butanol, has the following hazard

classifications [2]:
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e Hazard Statements: Flammable liquid and vapor. Suspected of causing cancer. Causes skin
irritation. Causes serious eye irritation [2].

¢ Precautionary Statements: Keep away from heat/sparks/open flames. Absorb spillage to prevent
material damage [2].

You should treat 4-chlorobutan-2-ol with similar caution, using appropriate personal protective equipment

(PPE) and working in a well-ventilated fume hood.

Insights on Chemical Behavior

Understanding how a compound reacts can inform purification strategies. One study investigated the
reactions of 4-chlore-2-butanol in aqueous sodium hydroxide (NaOH), which is a common base used in

purification and synthesis [3].

¢ The study found that the dominant reaction pathway (74%) for 4-chloro-2-butanol under these
conditions was intramolecular substitution (Syji), leading to the formation of 2-methyloxetane [3].

e Other significant pathways included bimolecular substitution (Sy2, 12%) and elimination (11%) [3].

This means that using a strong base like NaOH for purification could unintentionally convert your
starting material into a cyclic ether. This insight is critical for troubleshooting failed experiments or low

yields.

Suggested Purification Approaches

Since explicit methods are unavailable, here is a general workflow and common techniques you could

explore for purifying 4-chlorobutan-2-ol. The following diagram outlines the logical decision process.
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¢ Distillation: This is a common method for purifying liquid organics. Given that the related compound
4-chloro-1-butanol has a boiling point of 58-60°C at 3.0 mmHg [2], you can expect 4-chlorobutan-2-
ol to also be suitable for purification via fractional distillation under reduced pressure.

e Chromatography: For high-purity requirements, especially on a small scale, flash column
chromatography could be effective.

e Acid-Base Washing: This can be used to remove acidic or basic impurities. However, crucially
avoid strong aqueous bases given the high propensity for 4-chloro-2-butanol to undergo
intramolecular cyclization [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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